Methyl 1-(3-(5-amino-2-chloro-4-fluoro-3-methylbenzamido)-4-(4-methylpiperazin-1-yl)phenyl)-1H-1,2,3-triazole-4-carboxylate

• Molecular Formula: C23H25ClFN7O3
• Molecular Weight: 501.9 g/mol
• IUPAC Name: methyl 1-[3-[(5-amino-2-chloro-4-fluoro-3-methylbenzoyl)amino]-4-(4-methylpiperazin-1-yl)phenyl]triazole-4-carboxylate
• InChI: InChI=1S/C23H25ClFN7O3/c1-13-20(24)15(11-16(26)21(13)25)22(33)27-17-10-14(32-12-18(28-29-32)23(34)35-3)4-5-19(17)31-8-6-30(2)7-9-31/h4-5,10-12H,6-9,26H2,1-3H3,(H,27,33)
• InChI Key: SKNBJKQSMQVYLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=C1F)N)C(=O)NC2=C(C=CC(=C2)N3C=C(N=N3)C(=O)OC)N4CCN(CC4)C)Cl

Description

The compound “MFCD32642039” is a chemical entity with unique properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of “MFCD32642039” involves specific synthetic routes and reaction conditions. The synthesis typically includes the use of various reagents and catalysts under controlled conditions to achieve the desired product. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods: In industrial settings, the production of “MFCD32642039” is scaled up to meet the demand. The industrial methods often involve optimized reaction conditions and the use of large-scale reactors. The process is designed to be efficient and cost-effective, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: “MFCD32642039” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: The common reagents used in the reactions of “MFCD32642039” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcome.

Major Products Formed: The major products formed from the reactions of “MFCD32642039” depend on the type of reaction and the reagents used. These products are often characterized by their unique chemical and physical properties, which are essential for their specific applications.

Scientific Research Applications

“MFCD32642039” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on biological systems. In medicine, it is investigated for its therapeutic properties and potential use in drug development. In industry, it is utilized in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of “MFCD32642039” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application of the compound.

Comparison with Similar Compounds

Similar Compounds: “MFCD32642039” can be compared with other similar compounds to highlight its uniqueness. Some of the similar compounds include those with similar molecular structures and properties.

Uniqueness: The uniqueness of “MFCD32642039” lies in its specific molecular structure and the unique properties it exhibits. These properties make it suitable for various applications and distinguish it from other similar compounds.